Cas no 111595-71-2 (2,1,3-Benzoxadiazole-4-carbonylchloride)

2,1,3-Benzoxadiazole-4-carbonylchloride structure
111595-71-2 structure
Product Name:2,1,3-Benzoxadiazole-4-carbonylchloride
CAS No:111595-71-2
MF:C7H3ClN2O2
MW:182.563920259476
CID:129321
PubChem ID:24206436
Update Time:2025-04-18

2,1,3-Benzoxadiazole-4-carbonylchloride Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole-4-carbonylchloride
    • 2,1,3-Benzoxadiazole-4-carbonyl chloride (9CI)
    • 4-Benzofurazancarbonylchloride
    • AG-B-57173
    • benzofurazan-4-carbonyl chloride
    • CTK0H2851
    • SBB005470
    • DTXSID20639851
    • benzo[c][1,2,5]oxadiazole-4-carbonyl chloride
    • MFCD03407520
    • SCHEMBL10720047
    • 2,1,3-BENZOXADIAZOLE-4-CARBONYL CHLORIDE
    • benzo[c][1,2,5]oxadiazole-4-carbonylchloride
    • AKOS006278873
    • Benzofurazane-4-carbonyl chloride
    • 111595-71-2
    • Inchi: 1S/C7H3ClN2O2/c8-7(11)4-2-1-3-5-6(4)10-12-9-5/h1-3H
    • InChI Key: HOZVDGQUZYHDKH-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CC2C1=NON=2)=O

Computed Properties

  • Exact Mass: 181.98839
  • Monoisotopic Mass: 181.9883050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 55.99
  • LogP: 1.60180
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